Cas no 2096333-90-1 (3-Bromo-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)benzoic acid)

• Product Name: 3-Bromo-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)benzoic acid
• CAS No: 2096333-90-1
• MF: C₁₃H₁₆BBrO₄
• MW: 326.978743553162
• MDL: MFCD21333034
• CID: 4637954
• Update Time: 2025-10-29

3-Bromo-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)benzoic acid Chemical and Physical Properties

Names and Identifiers

• 3-Bromo-5-carboxyphenylboronic acid, pinacol ester
• 3-Bromo-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)benzoic acid
• WID33390
• AT17262
• 3-BROMO-5-(TETRAMETHYL-1,3,2-DIOXABOROLAN-2-YL)BENZOIC ACID

• MDL： MFCD21333034
• Inchi： 1S/C13H16BBrO4/c1-12(2)13(3,4)19-14(18-12)9-5-8(11(16)17)6-10(15)7-9/h5-7H,1-4H3,(H,16,17)
• InChI Key： SMJHVOLVWQZJPP-UHFFFAOYSA-N
• SMILES： BrC1C=C(C(=O)O)C=C(B2OC(C)(C)C(C)(C)O2)C=1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 356
• Topological Polar Surface Area: 55.8

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Halobenzoic acids and derivatives

Additional information on 3-Bromo-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)benzoic acid

3-Bromo-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)benzoic acid (CAS No. 2096333-90-1): A Versatile Building Block in Modern Medicinal Chemistry

3-Bromo-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)benzoic acid (CAS No. 2096333-90-1) is a highly valuable compound in the field of medicinal chemistry and pharmaceutical research. This compound is particularly noted for its utility in the synthesis of boronic acid derivatives, which are crucial intermediates in the development of novel therapeutic agents. The unique structural features of this compound make it an excellent starting material for a wide range of chemical transformations and biological studies.

The 3-bromo substituent and the boronic ester functional group are key components that contribute to the compound's versatility. The bromine atom can be readily used in cross-coupling reactions such as Suzuki-Miyaura coupling, which is a widely employed method for forming carbon-carbon bonds. This reaction is particularly useful in the synthesis of complex organic molecules and has been extensively studied in recent years for its applications in drug discovery and development.

The boronic ester moiety is another critical feature of this compound. Boronic esters are known for their stability under a variety of reaction conditions and their ability to undergo selective transformations. They are often used as protecting groups for boronic acids and can be easily converted back to the corresponding boronic acids through hydrolysis. This property makes 3-Bromo-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)benzoic acid an ideal candidate for use in multistep synthetic sequences where controlled reactivity is essential.

In addition to its synthetic utility, 3-Bromo-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)benzoic acid has shown promise in various biological applications. Recent studies have highlighted its potential as a scaffold for the development of new drugs targeting specific biological pathways. For example, researchers have explored its use in the design of inhibitors for enzymes involved in cancer progression and inflammatory diseases. The ability to fine-tune the properties of this compound through strategic modifications has opened up new avenues for therapeutic intervention.

The physical and chemical properties of 3-Bromo-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)benzoic acid have been well-characterized. It is a white crystalline solid with a melting point of approximately 160°C. The compound is soluble in common organic solvents such as dimethylformamide (DMF), dimethyl sulfoxide (DMSO), and tetrahydrofuran (THF). These solubility properties make it easy to handle and process in laboratory settings.

Safety considerations are an important aspect when working with any chemical compound. While 3-Bromo-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)benzoic acid is generally considered safe under standard laboratory conditions, it is important to follow proper handling procedures and use appropriate personal protective equipment (PPE). The compound should be stored in a cool, dry place away from sources of heat and moisture to maintain its stability and purity.

In conclusion, 3-Bromo-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)benzoic acid (CAS No. 2096333-90-1) is a highly versatile compound with significant potential in both synthetic chemistry and pharmaceutical research. Its unique combination of functional groups makes it an invaluable tool for scientists working on the development of new drugs and therapeutic agents. As research continues to advance in this field, the importance of compounds like 3-Bromo-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)benzoic acid will only continue to grow.